Cas no 1282516-28-2 (5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile
• CAS No: 1282516-28-2
• MF: C₇H₈IN₃
• MW: 261.062993049622
• CID: 4826445
• Update Time: 2025-08-05

5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-IODO-1-ISOPROPYL-1H-PYRAZOLE-4-CARBONITRILE
• 1H-Pyrazole-4-carbonitrile,5-iodo-1-(1-methylethyl)-
• 5-iodo-1-propan-2-ylpyrazole-4-carbonitrile
• 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C7H8IN3/c1-5(2)11-7(8)6(3-9)4-10-11/h4-5H,1-2H3
• InChI Key： UIIWPVJVXSAYFC-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=NN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6

Additional information on 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile

Introduction to 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile (CAS No. 1282516-28-2)

5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile, with the CAS number 1282516-28-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting specific biological pathways.

The molecular formula of 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile is C₉H₉IN₃, and its molecular weight is approximately 234.09 g/mol. The compound features a pyrazole ring with an iodine substituent at the 5-position and an isopropyl group at the 1-position, along with a cyano group at the 4-position. These functional groups contribute to its chemical reactivity and biological properties, making it a promising candidate for drug discovery and development.

In recent years, 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its activity as a modulator of ion channels, particularly potassium channels. Research has shown that compounds derived from 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile can effectively modulate the activity of these channels, which are involved in various physiological processes such as cardiac function, neuronal signaling, and pain sensation.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile-based derivatives as potent inhibitors of hERG (human ether-a-go-go-related gene) potassium channels. The hERG channel is a critical target in drug discovery due to its role in cardiac repolarization and its association with drug-induced long QT syndrome (LQTS). The researchers found that certain derivatives of 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile exhibited high selectivity and potency, making them promising candidates for further development as antiarrhythmic agents.

Beyond its role in ion channel modulation, 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported that derivatives of 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that these compounds could be developed into novel anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including cyclization and substitution reactions. This ease of synthesis allows researchers to efficiently produce large quantities of the compound for further studies and optimization.

In addition to its therapeutic potential, 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile has also been explored for its use as a probe molecule in biochemical assays. Its unique structure and functional groups make it suitable for labeling and tracking specific biomolecules, which can provide valuable insights into cellular processes and disease mechanisms. For example, researchers have used derivatives of 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile to study protein-protein interactions and enzyme kinetics.

The safety profile of 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, which are essential for ensuring its safety and efficacy in clinical settings. However, further studies are needed to fully evaluate its long-term safety and potential side effects.

In conclusion, 5-Iodo-1-isopropyl-1H-pyrazole-4-carbonitrile (CAS No. 1282516-28-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties, paving the way for the development of novel therapeutic agents that could improve patient outcomes across multiple disease areas.